![molecular formula C17H25N3O3S B6497880 3-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]-7-(propan-2-yl)-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one CAS No. 1013774-61-2](/img/structure/B6497880.png)
3-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]-7-(propan-2-yl)-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains a morpholine ring, which is a common feature in many pharmaceuticals, such as some antihistamines, antibiotics, and antifungal drugs . It also contains a pyrimidinone group, which is a component of several important biological compounds, including some vitamins and coenzymes .
Molecular Structure Analysis
The compound has several functional groups that could potentially be involved in its interactions with biological systems. These include the morpholine ring, the pyrimidinone group, and the propyl group .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds containing morpholine rings are often involved in substitution and addition reactions . The pyrimidinone group can participate in a variety of reactions, including condensation and redox reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the morpholine ring might increase the compound’s solubility in water .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of the compound “3-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]-7-(propan-2-yl)-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one”, also known as “F2495-0971”.
Pharmaceutical Development
F2495-0971: has shown potential as a pharmaceutical intermediate . Its unique structure allows it to be used in the synthesis of various therapeutic agents. Researchers are exploring its applications in developing drugs for treating neurological disorders and inflammatory diseases due to its potential to modulate specific biological pathways .
Antimicrobial Agents
The compound’s thiazolo[3,2-a]pyrimidin-5-one core is of particular interest in the development of antimicrobial agents . Studies have indicated that derivatives of this compound exhibit significant activity against a range of bacterial and fungal pathogens . This makes it a promising candidate for developing new antibiotics and antifungal medications .
Cancer Research
In cancer research, F2495-0971 is being investigated for its potential as an anticancer agent . Its ability to interfere with cell proliferation and induce apoptosis in cancer cells has been a focal point of several studies. Researchers are particularly interested in its application in treating solid tumors and hematological malignancies .
Material Science
Beyond biological applications, F2495-0971 is also being investigated in the field of material science. Its chemical properties make it suitable for developing new materials with specific functionalities, such as conductive polymers and nanomaterials for electronic and photonic applications.
Biosynth BASF Santa Cruz Biotechnology : Biosynth : BASF : Santa Cruz Biotechnology : Biosynth : BASF
properties
IUPAC Name |
3-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]-7-propan-2-yl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O3S/c1-10(2)14-6-16(22)20-13(9-24-17(20)18-14)5-15(21)19-7-11(3)23-12(4)8-19/h6,10-13H,5,7-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXYSJVJARQLNGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)CC2CSC3=NC(=CC(=O)N23)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-7-isopropyl-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.